3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride

• Molecular Formula: C14H20ClNS
• Molecular Weight: 269.8 g/mol
• IUPAC Name: 3-(4-methylphenyl)sulfanyl-8-azabicyclo[3.2.1]octane;hydrochloride
• InChI: InChI=1S/C14H19NS.ClH/c1-10-2-6-13(7-3-10)16-14-8-11-4-5-12(9-14)15-11;/h2-3,6-7,11-12,14-15H,4-5,8-9H2,1H3;1H
• InChI Key: MROJLDQHAZTIPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2CC3CCC(C2)N3.Cl

Description

3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride is a tropane-derived compound characterized by a bicyclic 8-azabicyclo[3.2.1]octane core substituted with a 4-methylphenylsulfanyl group at the C3 position. The compound’s sulfanyl substituent and bicyclic framework suggest relevance in medicinal chemistry, particularly in neurotransmitter transporter modulation (e.g., dopamine or serotonin transporters) or receptor antagonism, as seen in related tropane derivatives .

Preparation Methods

The synthesis of 3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride involves several steps. One common method includes the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold . This process often starts with an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold . Industrial production methods may involve large-scale synthesis using similar synthetic routes but optimized for higher yields and purity .

Chemical Reactions Analysis

3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride undergoes various chemical reactions, including oxidation, reduction, and substitution . Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of sulfoxides or sulfones, while reduction may yield thiols or sulfides .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a reference standard for pharmaceutical testing . In biology and medicine, it is studied for its potential therapeutic effects, particularly in the treatment of neurological and psychiatric diseases such as Parkinson’s disease, depression, schizophrenia, and panic disorder . Additionally, it is used in the synthesis of tropane alkaloids, which are known for their interesting biological activities .

Mechanism of Action

The mechanism of action of 3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride involves its interaction with specific molecular targets and pathways . The compound’s unique structure allows it to bind to certain receptors or enzymes, thereby modulating their activity . This interaction can lead to various physiological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Sulfanyl-Substituted 8-Azabicyclo[3.2.1]octane Derivatives

The following table compares structural analogs with varying sulfanyl substituents:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties/Activities	Reference
3-[(4-Chlorophenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride	4-Chlorophenyl	C₁₃H₁₇Cl₂NS	314.25	Higher lipophilicity due to chloro group; potential enhanced receptor binding affinity
3-[(2-Methoxyphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride	2-Methoxyphenyl	C₁₄H₂₀ClNOS	285.83	Electron-donating methoxy group may improve solubility; unconfirmed biological activity
3-(Methylsulfanyl)-8-azabicyclo[3.2.1]octane hydrochloride	Methyl	C₈H₁₆ClNS	193.74	Simplest analog; likely lower steric hindrance but reduced target selectivity
3-(Tert-butylsulfanyl)-8-azabicyclo[3.2.1]octane hydrochloride	Tert-butyl	C₁₁H₂₁ClNS	234.81	Bulky substituent may reduce bioavailability; potential for prolonged metabolic stability

Key Observations :

• Electronic Effects : Chloro (electron-withdrawing) and methoxy (electron-donating) groups modulate electronic properties, impacting interactions with biological targets .
• Steric Hindrance : Tert-butyl and 2-methoxyphenyl groups introduce steric bulk, which may hinder binding to compact active sites .

Derivatives with Extended Aryl/Alkyl Substituents

RTI-336 (Clinical-Stage DAT Inhibitor)

• Structure : (1R,2S,3S,5S)-3-(4-Chlorophenyl)-8-methyl-2-[3-(4-methylphenyl)-5-isoxazolyl]-8-azabicyclo[3.2.1]octane hydrochloride.
• Key Features :
  • Combines a 4-chlorophenyl group with a C2β-isoxazole substituent.
  • Demonstrated high dopamine transporter (DAT) selectivity (Ki < 1 nM) and reduced off-target effects compared to cocaine .
  • Comparison : The absence of an isoxazole group in 3-[(4-methylphenyl)sulfanyl] analog likely results in lower DAT affinity but may improve selectivity for other targets (e.g., serotonin transporters) .

Diphenylmethoxyethylidenyl Derivatives ()

• Examples :
  • 21f : 3-(2-Diphenylmethoxyethylidenyl)-8-(4-fluorobenzyl)-8-azabicyclo[3.2.1]octane (Yield: 67%, C: 69.30%, H: 6.58%).
  • 22f : 8-(4-Fluorobenzyl)-3-[2-bis(4-fluorophenyl)methoxyethylidenyl]-8-azabicyclo[3.2.1]octane (Yield: 87%, C: 67.44%, H: 5.45%).
• Key Features :
  • Fluorine atoms enhance metabolic stability and binding via halogen bonding.
  • Extended substituents (e.g., diphenylmethoxy) improve receptor interaction but reduce synthetic yields compared to simpler analogs .

Functionalized Derivatives with Additional Pharmacophores

• NK1 Antagonists () :

  • Derivatives with benzylamine substituents at C6 and acidic groups (e.g., carboxylic acids) showed high human NK1 receptor affinity (Ki < 10 nM) and selectivity over hERG channels.
  • Example: 6-exo-substituted analogs with acidic moieties achieved >100-fold selectivity for NK1 over hERG .

• Bivalent Ligands () :

  • Compounds like 12 combine 8-azabicyclo[3.2.1]octane with triazole and benzylamine groups, targeting mu opioid and CCR5 receptors. These hybrids demonstrate multitarget engagement but require optimization for pharmacokinetics .

Biological Activity

3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride is a synthetic compound characterized by its unique bicyclic structure, which includes an azabicyclo[3.2.1]octane core with a para-methylphenyl sulfanyl group. This compound has garnered attention in medicinal chemistry due to its potential biological activities and pharmacological properties.

The molecular formula of 3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride is C₁₄H₁₉NS, with a molecular weight of approximately 233.37 g/mol. Its structure contributes to its solubility and biological interactions, making it a candidate for various applications in drug design and development.

Biological Activity

Preliminary studies indicate that 3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride may interact with specific biological targets, potentially modulating receptor activities or influencing signaling pathways. The azabicyclic structure may enhance its pharmacological properties, suggesting a role in therapeutic applications.

Research suggests that compounds with similar bicyclic structures often exhibit significant interactions with neurotransmitter receptors and enzymes, influencing their activity. Ongoing investigations aim to clarify the specific mechanisms by which this compound exerts its biological effects.

Comparative Analysis

To better understand the biological implications of 3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride, it is useful to compare it with structurally similar compounds:

Compound Name	Structure	Unique Features
3-[(4-Chlorophenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride	Structure	Contains a chlorophenyl group; different reactivity profile
3-[(2,6-Dichlorophenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride	Structure	Features dichlorophenyl; distinct chemical properties
1-Azabicyclo[3.2.1]octan-6-ol hydrochloride	Structure	Contains hydroxyl group; different biological activity

The unique substitution pattern of the methylphenyl group on the phenyl ring in 3-[(4-Methylphenyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride may confer distinct reactivity and biological activity compared to its analogs.

Case Studies

Recent studies have explored the potential of azabicyclic compounds in treating neurodegenerative diseases due to their ability to cross the blood-brain barrier (BBB). For example, research on related compounds demonstrated significant inhibition of γ-secretase complexes, which are critical in Alzheimer's disease pathology.

In Vivo Studies

In vivo studies involving animal models have shown that certain azabicyclic derivatives can penetrate the BBB effectively, exhibiting promising pharmacokinetic profiles:

Compound	Administration Route	Dosage (mg/kg)	Brain Penetration
(+)-13b	Intravenous	2.5	High
(+)-21a	Intravenous	2.5	Moderate

These findings underscore the importance of structural modifications in enhancing brain permeability and therapeutic efficacy.